Cas no 2694744-37-9 (methyl 2-(3-cyanoazetidin-3-yl)acetate, trifluoroacetic acid)

• Product Name: methyl 2-(3-cyanoazetidin-3-yl)acetate, trifluoroacetic acid
• CAS No: 2694744-37-9
• MF: C₉H₁₁F₃N₂O₄
• MW: 268.189852952957
• MDL: MFCD34475318
• CID: 5613299
• PubChem ID: 165948310
• Update Time: 2023-11-27

methyl 2-(3-cyanoazetidin-3-yl)acetate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2694744-37-9
• methyl 2-(3-cyanoazetidin-3-yl)acetate; trifluoroacetic acid
• EN300-33041357
• methyl 2-(3-cyanoazetidin-3-yl)acetate, trifluoroacetic acid

• MDL： MFCD34475318
• Inchi： 1S/C7H10N2O2.C2HF3O2/c1-11-6(10)2-7(3-8)4-9-5-7;3-2(4,5)1(6)7/h9H,2,4-5H2,1H3;(H,6,7)
• InChI Key： RJEFPTANVMBJHU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(C)C(CC1(C#N)CNC1)=O

Computed Properties

• Exact Mass: 268.06709132g/mol
• Monoisotopic Mass: 268.06709132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4Ų